Cas no 2248415-85-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate
• CAS No: 2248415-85-0
• MF: C₁₇H₁₁N₃O₄
• MW: 321.286943674088
• CID: 5854510
• PubChem ID: 165731075
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516949
• 2248415-85-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate

• Inchi： 1S/C17H11N3O4/c1-10-9-19-7-6-11(8-14(19)18-10)17(23)24-20-15(21)12-4-2-3-5-13(12)16(20)22/h2-9H,1H3
• InChI Key： VEJBMVXDJBPVOV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN2C=C(C)N=C2C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.07495584g/mol
• Monoisotopic Mass: 321.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate (CAS No. 2248415-85-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate, with the CAS number 2248415-85-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and features a unique structural arrangement that includes a 1,3-dioxo group and a 2-methylimidazo[1,2-a]pyridine moiety. The combination of these functional groups endows the molecule with a range of interesting chemical and biological properties.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate has been extensively studied in the literature. One of the most common synthetic routes involves the reaction of an appropriate isoindoline derivative with a 2-methylimidazo[1,2-a]pyridine carboxylic acid or its ester. This reaction typically proceeds via a coupling mechanism, often facilitated by transition metal catalysts such as palladium or copper complexes. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product.

In terms of its chemical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate exhibits high stability under various conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in a wide range of chemical reactions and biological assays. The presence of the 1,3-dioxo group contributes to its reactivity and ability to form stable complexes with metal ions, which can be exploited in coordination chemistry and materials science applications.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate has been a subject of intense research. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has demonstrated significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate could be a promising lead compound for the development of new therapeutic agents.

Recent advances in computational chemistry have also contributed to our understanding of the molecular mechanisms underlying the biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity and selectivity. For example, it has been shown to interact with key residues in the active site of COX enzymes, thereby inhibiting their catalytic activity. These insights have guided efforts to optimize the structure of the compound for improved potency and reduced side effects.

In addition to its potential therapeutic applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylimidazo[1,2-a]pyridine-7-carboxylate has also been explored as a tool for chemical biology research. Its unique structural features make it an excellent candidate for use in probe development and high-throughput screening assays. By conjugating this compound with fluorescent or biotin tags, researchers can track its cellular distribution and interactions with biomolecules in real-time.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 2-methylimidazo[1 , ₂ -a ] pyridine -7 -carboxylate is another important consideration for its practical use. Preclinical studies have indicated that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further investigations are needed to fully characterize its pharmacokinetic properties and potential side effects in humans.

In conclusion, ₁ ,₃ -dioxo -₂ ,₃ -dihydro -₁ H -isoindol -₂ - yl ₂ -methylimidazo [₁ ,₂ -a ] pyridine -₇ -carboxylate (CAS No . ₂₂₄₈₄₁₅ -₈₅ -₀) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structure , combined with its favorable biological properties , makes it an attractive target for further development . Ongoing research efforts aim to elucidate its full potential as a therapeutic agent and as a tool for advancing our understanding of complex biological processes .